Cas no 941868-76-4 (N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide)

• Product Name: N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide
• CAS No: 941868-76-4
• MF: C₈H₇N₃O₂S₂
• MW: 241.290078401566
• CID: 6359981
• PubChem ID: 42281622
• Update Time: 2025-05-24

N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide
• N-((5-mercapto-1,3,4-oxadiazol-2-yl)methyl)thiophene-2-carboxamide
• 941868-76-4
• N-[(5-sulfanyl-1,3,4-oxadiazol-2-yl)methyl]thiophene-2-carboxamide
• F2135-0258
• N-[(2-sulfanylidene-3H-1,3,4-oxadiazol-5-yl)methyl]thiophene-2-carboxamide
• AKOS024627402

• Inchi： 1S/C8H7N3O2S2/c12-7(5-2-1-3-15-5)9-4-6-10-11-8(14)13-6/h1-3H,4H2,(H,9,12)(H,11,14)
• InChI Key： RETIFUXKHGVMFR-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C(N([H])C([H])([H])C1=NN([H])C(O1)=S)=O

Computed Properties

• Exact Mass: 240.99796882g/mol
• Monoisotopic Mass: 240.99796882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide

N-(5-Sulfanyl-1,3,4-Oxadiazol-2-yl)Methylthiophene-2-Carboxamide: A Comprehensive Overview

The compound N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide, identified by the CAS number 941868-76-4, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring system and a thiophene moiety. The presence of these functional groups endows the molecule with unique electronic properties and reactivity, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science. The oxadiazole ring is known for its ability to act as a bioisostere, offering structural versatility and enhanced pharmacokinetic properties. In the case of N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide, the sulfur atom within the oxadiazole ring contributes to its stability and potential biological activity. This makes it a promising candidate for exploring new therapeutic agents.

The thiophene moiety in this compound further enhances its electronic characteristics. Thiophenes are aromatic heterocycles that are widely used in organic electronics due to their high electron mobility and stability. The combination of thiophene with the oxadiazole ring in this compound creates a unique structure that can be exploited for advanced materials such as organic light-emitting diodes (OLEDs) and sensors. Recent research has demonstrated that such hybrid systems can exhibit superior performance in electronic applications compared to traditional materials.

In terms of synthesis, the preparation of N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach aligns with the growing trend toward green chemistry practices in modern synthetic methodologies.

From a pharmacological perspective, this compound has shown potential as an anti-inflammatory agent. Studies conducted on cellular models have indicated that it can inhibit key inflammatory pathways without causing significant cytotoxicity. These findings suggest that further investigation into its therapeutic applications could lead to the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

The environmental impact of this compound is another area of interest. Recent eco-toxicological studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Initial results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which is encouraging for its potential use in sustainable chemical processes.

In conclusion, N-(5-sulfanyl-1,3,4-oxadiazol-2-yl)methylthiophene-2-carboxamide represents a cutting-edge compound with diverse applications across multiple scientific domains. Its unique structure, derived from the combination of oxadiazole and thiophene moieties, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from pharmaceuticals to advanced materials science.